Cas no 91156-43-3 (3-((2-Heptylundecyl)oxy)-1,2-propanediol)

3-((2-Heptylundecyl)oxy)-1,2-propanediol structure
91156-43-3 structure
Product Name:3-((2-Heptylundecyl)oxy)-1,2-propanediol
CAS No:91156-43-3
MF:C21H44O3
MW:344.572267532349
CID:2813482
PubChem ID:20449867
Update Time:2025-04-21

3-((2-Heptylundecyl)oxy)-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

    • 3-[(2-HEPTYLUNDECYL)OXY]PROPANE-1,2-DIOL
    • 91156-43-3
    • SCHEMBL258069
    • TUQZKGHXIHNKDI-UHFFFAOYSA-N
    • 2-heptylundecyl glyceryl ether
    • 3-((2-Heptylundecyl)oxy)-1,2-propanediol
    • DTXSID90607320
    • 3-[(2-Heptylundecyl)oxy]-1,2-propanediol
    • Inchi: 1S/C21H44O3/c1-3-5-7-9-10-12-14-16-20(15-13-11-8-6-4-2)18-24-19-21(23)17-22/h20-23H,3-19H2,1-2H3
    • InChI Key: TUQZKGHXIHNKDI-UHFFFAOYSA-N
    • SMILES: O(CC(CO)O)CC(CCCCCCC)CCCCCCCCC

Computed Properties

  • Exact Mass: 344.32904526Da
  • Monoisotopic Mass: 344.32904526Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 19
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 49.7Ų
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.